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Compound of Interest

Compound Name:
Heptafluoropropyl trifluorovinyl

ether

Cat. No.: B158337 Get Quote

Perfluoropropyl Trifluorovinyl Ether: A
Comprehensive Technical Review
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Perfluoropropyl trifluorovinyl ether (PPVE), a fluorinated olefin, serves as a critical comonomer

in the synthesis of high-performance fluoropolymers. Its incorporation into polymer chains

imparts enhanced flexibility, chemical inertness, and thermal stability, making it a valuable

component in materials destined for demanding applications. This technical guide provides a

comprehensive literature review of PPVE, focusing on its synthesis, polymerization, and the

properties of the resulting polymers, with a particular emphasis on perfluoroalkoxy (PFA)

resins.

Physicochemical Properties of Perfluoropropyl
Trifluorovinyl Ether
PPVE is a colorless and transparent liquid with the chemical formula C₅F₁₀O.[1] A summary of

its key physicochemical properties is presented in Table 1.
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Property Value

Chemical Name
1,1,1,2,2,3,3-Heptafluoro-3-

[(trifluoroethenyl)oxy]propane

CAS Number 1623-05-8

Molecular Weight 266.04 g/mol

Boiling Point 35-36 °C

Melting Point -70 °C

Density 1.53 g/cm³ at 25 °C

Synthesis of Perfluoropropyl Trifluorovinyl Ether
The industrial synthesis of perfluoropropyl trifluorovinyl ether is a multi-step process that is

often detailed in patent literature. While specific proprietary details may vary, a general

synthetic pathway involves the reaction of hexafluoropropylene oxide (HFPO) with a suitable

fluorinated precursor, followed by a pyrolysis step.

One common approach involves the preparation of a 2-alkoxypropionyl fluoride intermediate,

which is then reacted with a metal carbonate under anhydrous conditions at elevated

temperatures to yield the desired vinyl ether.[2] The overall process can be visualized as a

sequence of reactions leading to the formation of the ether linkage and the trifluorovinyl group.

Hexafluoropropylene Oxide (HFPO)

Intermediate (2-alkoxypropionyl fluoride)

Reaction

Fluorinated Precursor Perfluoropropyl Trifluorovinyl Ether (PPVE)

Pyrolysis

Metal Carbonate
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Figure 1: Generalized synthesis pathway for PPVE.
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Experimental Protocol: Synthesis of a Perfluorinated
Vinyl Ether (General Procedure)
The following is a generalized protocol based on patented methodologies for the synthesis of

perfluorinated vinyl ethers. Specific reactants and conditions will vary for the synthesis of

PPVE.

Preparation of the Intermediate: A 2-alkoxypropionyl fluoride is synthesized by reacting

hexafluoropropylene oxide with a corresponding fluorinated alcohol or its salt in an

appropriate solvent. This reaction is typically carried out under controlled temperature and

pressure.

Pyrolysis: The resulting 2-alkoxypropionyl fluoride is then introduced into a reactor containing

a stirred bed of a dried metal carbonate (e.g., potassium carbonate or sodium carbonate) at

a temperature ranging from 240°C to 350°C.[2][3]

Product Collection: The fluorinated vinyl ether product is continuously distilled from the

reactor as it is formed.[2]

Purification: The crude product is then purified, often through extraction and distillation, to

remove any unreacted starting materials or byproducts.[4]

Polymerization of Perfluoropropyl Trifluorovinyl
Ether
PPVE is primarily used as a comonomer with tetrafluoroethylene (TFE) to produce

perfluoroalkoxy (PFA) resins.[5] The incorporation of the bulky perfluoropropyl ether side group

disrupts the crystallinity of the polytetrafluoroethylene (PTFE) backbone, resulting in a melt-

processable fluoropolymer with properties similar to PTFE.[6]

The polymerization is typically carried out via emulsion polymerization in an aqueous medium.

This process involves the use of a surfactant, an initiator, and carefully controlled temperature

and pressure to facilitate the reaction between the gaseous TFE and the liquid PPVE

monomers.
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Figure 2: Emulsion polymerization of TFE and PPVE to form PFA resin.

Experimental Protocol: Emulsion Polymerization of TFE
and PPVE (General Procedure)
The following outlines a general procedure for the emulsion polymerization of TFE and PPVE

to synthesize PFA resin, based on information from various sources.
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Reactor Setup: A high-pressure autoclave reactor is charged with deionized water, a

fluorinated surfactant (emulsifier), and a dispersion stabilizer such as paraffin wax.[7]

Inerting and Pressurization: The reactor is purged with nitrogen and then with gaseous TFE

to remove oxygen. The temperature is raised to the desired reaction temperature (e.g., 65-

95°C), and the reactor is pressurized with TFE to a specific pressure (e.g., 6-20 kg/cm ²G).[7]

Initiation: A water-soluble initiator, such as a persulfate, is introduced into the reactor to

initiate polymerization.[8]

Monomer Feed: TFE is continuously fed into the reactor to maintain a constant pressure as it

is consumed. PPVE is also introduced into the reactor, and the feed rates of both monomers

are controlled to achieve the desired copolymer composition.

Termination: Once the desired amount of polymer has been formed, the monomer feeds are

stopped, and the reactor is vented to terminate the polymerization.

Post-Processing: The resulting PFA resin dispersion is then coagulated, washed, and dried

to obtain a fine powder.[9]

Properties of PFA Resins Containing PPVE
The incorporation of PPVE as a comonomer significantly influences the properties of PFA

resins. The size and number of the perfluoroalkyl vinyl ether side chains determine the

thermomechanical properties of the polymer.[6] Generally, a higher PPVE content leads to a

lower melting point and creep resistance but increases tenacity and flex-life.[6]

Mechanical Properties
PFA resins exhibit excellent mechanical properties over a wide temperature range, from

cryogenic conditions up to 260°C.[6] A comparison of the mechanical properties of PFA with

other fluoropolymers is presented in Table 2.
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Property PFA FEP PTFE

Specific Gravity 2.15 2.15 2.13-2.22

Tensile Strength (psi) 3,600 3,400 2,500-4,000

Elongation (%) 300 325 200-400

Flexural Modulus (psi) 90,000 90,000 27,000

Hardness (Shore D) 60 56 50-65

Source:[10]

Thermal Properties
PFA resins are known for their high thermal stability, with a continuous service temperature of

up to 260°C.[11] Thermal analysis techniques such as Differential Scanning Calorimetry (DSC)

and Thermogravimetric Analysis (TGA) are used to characterize the thermal transitions and

degradation behavior of these polymers.[12][13]

Property PFA

Melting Point (°C) 305

Upper Service Temperature (°C) 260

Flame Rating (UL 94) V-0

Limiting Oxygen Index (%) >95

Source:[10]

Characterization of PPVE and its Copolymers
A variety of analytical techniques are employed to characterize PPVE and its copolymers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are crucial for

confirming the structure of the synthesized monomers and for determining the composition of
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the copolymers.[14][15] The ratio of the integrals of the signals corresponding to the different

monomer units provides the molar ratio of these units in the copolymer chain.[15]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional

groups present in the monomer and the resulting polymer, confirming the incorporation of the

PPVE units into the polymer backbone.

Thermal Analysis (DSC and TGA): As mentioned previously, DSC is used to determine

melting points and other thermal transitions, while TGA is used to assess the thermal stability

and degradation profile of the polymers.[16][17]

Gel Permeation Chromatography (GPC): GPC is used to determine the molecular weight

and molecular weight distribution of the synthesized polymers.

Applications
The unique combination of properties offered by PPVE-containing fluoropolymers, particularly

PFA, makes them suitable for a wide range of demanding applications, including:

Chemical Processing Industry: Linings for pipes, valves, and tanks due to their exceptional

chemical resistance.[11]

Semiconductor Manufacturing: Components for wet bench equipment and fluid handling

systems where high purity and chemical inertness are essential.[11]

Wire and Cable Insulation: High-temperature and chemically resistant insulation for

demanding electrical applications.

Pharmaceutical and Biotechnology: Tubing and components for fluid transfer systems that

require high purity and biocompatibility.

In conclusion, perfluoropropyl trifluorovinyl ether is a key monomer that enables the production

of melt-processable perfluoroalkoxy resins with a unique and valuable set of properties. The

ability to tailor these properties through the controlled incorporation of PPVE during

polymerization continues to drive research and development in the field of high-performance

fluoropolymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b158337#comprehensive-literature-review-on-
perfluoropropyl-trifluorovinyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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